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Compound of Interest

Compound Name: 3,5-Dichlorobenzaldehyde

Cat. No.: B167965 Get Quote

Essential Safety and Handling Guide for 3,5-
Dichlorobenzaldehyde
This guide provides immediate safety, operational, and disposal protocols for laboratory

professionals handling 3,5-Dichlorobenzaldehyde. Adherence to these procedures is critical

for ensuring a safe laboratory environment and minimizing risks associated with this chemical.

Chemical Profile and Hazards

3,5-Dichlorobenzaldehyde (CAS No. 10203-08-4) is a solid, white to light yellow crystalline

substance.[1] It is classified as a hazardous chemical that can cause severe skin burns and

eye damage.[2][3] Inhalation may lead to respiratory irritation.[3]

Hazard Identification and Classification
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Hazard Class GHS Classification Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 1B/1C Danger

H314: Causes severe

skin burns and eye

damage[2][3][4]

Serious Eye

Damage/Irritation
Category 1 Danger

H314: Causes severe

skin burns and eye

damage[2][3][4]

Specific target organ

toxicity — single

exposure

May cause respiratory

irritation
Warning

H335: May cause

respiratory irritation[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3,5-
Dichlorobenzaldehyde to prevent exposure.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses with side-shields

conforming to EN166 or

NIOSH standards. A face

shield is also recommended.[3]

[5]

To protect against splashes

and dust that can cause

severe eye damage.[2][3]

Hand Protection

Chemical-resistant gloves

(e.g., PVC, nitrile rubber with a

minimum thickness of 0.11

mm). Gloves must be

inspected before use and

disposed of properly after.[3][5]

To prevent skin contact which

can cause severe burns.[2][3]

Body Protection

A lab coat, impervious clothing,

or a chemical-resistant suit.[3]

[5]

To protect the skin from

accidental splashes or spills.[3]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, a NIOSH/MSHA or

European Standard EN 149

approved respirator with an

appropriate particulate filter is

necessary.[2][3]

To prevent inhalation of dust

which may cause respiratory

irritation.[3]

Operational Plan: Handling and Storage
A systematic approach to handling and storing 3,5-Dichlorobenzaldehyde is essential to

maintain its integrity and prevent accidental exposure.
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Operational Workflow for 3,5-Dichlorobenzaldehyde

Preparation

Handling

Storage Post-Handling

Review Safety Data Sheet (SDS)

Inspect and Don Personal Protective Equipment (PPE)

Ensure Fume Hood is Operational

Weigh Solid in a Ventilated Enclosure

Proceed when safe

Dissolve in Appropriate Solvent

Transfer Solution Using Appropriate Glassware

Store in a Tightly Closed Container

If storing

Decontaminate Work Surfaces

After use

Keep in a Cool, Dry, and Well-Ventilated Area

Store Under an Inert Gas (e.g., Nitrogen)

Properly Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling and storage of 3,5-Dichlorobenzaldehyde.
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Handling Procedures
Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[6] Ensure that

a safety shower and eyewash station are readily accessible.[2] Work should be conducted in

a well-ventilated chemical fume hood.[7]

Weighing and Transfer: Avoid generating dust when handling the solid material.[3] Use

appropriate tools and techniques to weigh and transfer the chemical.

Solution Preparation: When dissolving, add the solid to the solvent slowly to avoid splashing.

Storage Procedures
Store 3,5-Dichlorobenzaldehyde in a tightly sealed container in a cool, dry, and well-ventilated

area away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.[2] It is also recommended to store it under an inert atmosphere, such

as nitrogen, as it is air-sensitive.[2]

Emergency and Disposal Plan
Immediate and appropriate action during an emergency is critical. A clear and practiced

disposal plan is necessary for environmental and personal safety.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[2][3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][3]

Spill and Disposal Procedures
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Spill and Disposal Workflow

Spill Response

Waste Disposal

Evacuate Non-Essential Personnel

Ensure Adequate Ventilation

Contain the Spill with Inert Material

Collect Material into a Labeled Container

Keep Waste in a Suitable, Closed Container

For Disposal

Label Waste Container Clearly

Contact a Licensed Professional Waste Disposal Service

Follow Local, State, and Federal Regulations

Click to download full resolution via product page
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Caption: A procedural diagram for responding to spills and disposing of 3,5-
Dichlorobenzaldehyde waste.

In the event of a spill, evacuate the area and ensure it is well-ventilated.[3] Wearing appropriate

PPE, cover the spill with a dry, inert material such as sand or earth and transfer it to a sealed

container for disposal.[3] Do not allow the chemical to enter drains.[3]

Waste disposal should be conducted by a licensed professional waste disposal service.[3][5]

The material may be dissolved in a combustible solvent and burned in a chemical incinerator

equipped with an afterburner and scrubber.[5] All disposal methods must be in accordance with

local, state, and federal regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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